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Compound of Interest

Compound Name:
7-Hydroxygranisetron

hydrochloride

Cat. No.: B000577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties

of 7-Hydroxygranisetron hydrochloride, a significant metabolite of the potent 5-HT3 receptor

antagonist, granisetron. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and pharmacological

studies.

Core Properties and Data
7-Hydroxygranisetron hydrochloride is the primary active metabolite of granisetron, a widely

used antiemetic agent.[1] Understanding its fundamental properties is crucial for

comprehending its pharmacological profile and for the development of analytical and synthetic

methodologies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 7-Hydroxygranisetron
hydrochloride is presented in the table below.
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Property Value Reference

Chemical Name

7-hydroxy-1-methyl-N-

[(1R,5S)-9-methyl-9-

azabicyclo[3.3.1]nonan-3-

yl]indazole-3-

carboxamide;hydrochloride

[2]

Synonyms
7-Hydroxy Granisetron HCl, 7-

OH Granisetron HCl
N/A

CAS Number 133841-04-0 [2]

Molecular Formula C₁₈H₂₅ClN₄O₂ [2]

Molecular Weight 364.87 g/mol [2]

Appearance White to off-white solid
Assumed based on related

compounds

Melting Point Not available N/A

Solubility Soluble in water
Assumed based on

hydrochloride salt form

pKa (predicted for free base) 8.90 ± 0.40 N/A

Mechanism of Action and Signaling Pathway
As a metabolite of granisetron, 7-Hydroxygranisetron hydrochloride is understood to exert

its pharmacological effects primarily through the antagonism of the serotonin 5-HT3 receptor.

This receptor is a ligand-gated ion channel, and its activation by serotonin (5-

hydroxytryptamine) is a key step in the signaling cascade that leads to nausea and vomiting,

particularly in the context of chemotherapy and radiotherapy.

Chemotherapeutic agents can cause damage to enterochromaffin cells in the gastrointestinal

tract, leading to a significant release of serotonin. This released serotonin then binds to 5-HT3

receptors on vagal afferent nerves, initiating a signal that is transmitted to the chemoreceptor

trigger zone (CTZ) and the solitary tract nucleus in the brainstem, ultimately triggering the

emetic reflex.
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7-Hydroxygranisetron hydrochloride, by competitively blocking these 5-HT3 receptors,

prevents the binding of serotonin and thereby inhibits the initiation of this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b000577#7-hydroxygranisetron-hydrochloride-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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